Cas no 1807262-12-9 (Methyl 2-cyano-5-difluoromethyl-3-(trifluoromethoxy)benzoate)

• Product Name: Methyl 2-cyano-5-difluoromethyl-3-(trifluoromethoxy)benzoate
• CAS No: 1807262-12-9
• MF: C₁₁H₆F₅NO₃
• MW: 295.162260532379
• CID: 4949433
• Update Time: 2025-10-31

Methyl 2-cyano-5-difluoromethyl-3-(trifluoromethoxy)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-cyano-5-difluoromethyl-3-(trifluoromethoxy)benzoate

• Inchi： 1S/C11H6F5NO3/c1-19-10(18)6-2-5(9(12)13)3-8(7(6)4-17)20-11(14,15)16/h2-3,9H,1H3
• InChI Key： OJGRPVQAYSGXRU-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C(C#N)=C(C(=O)OC)C=1)OC(F)(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 403
• XLogP3: 3.3
• Topological Polar Surface Area: 59.3

Additional information on Methyl 2-cyano-5-difluoromethyl-3-(trifluoromethoxy)benzoate

Comprehensive Overview of Methyl 2-cyano-5-difluoromethyl-3-(trifluoromethoxy)benzoate (CAS No. 1807262-12-9)

In the realm of specialty chemicals, Methyl 2-cyano-5-difluoromethyl-3-(trifluoromethoxy)benzoate (CAS No. 1807262-12-9) stands out as a compound of significant interest due to its unique structural features and versatile applications. This ester derivative, characterized by its cyano, difluoromethyl, and trifluoromethoxy functional groups, has garnered attention in pharmaceutical and agrochemical research. Its molecular architecture, combining fluorinated moieties with a benzoate core, makes it a valuable intermediate in the synthesis of bioactive molecules.

The compound's CAS number 1807262-12-9 is frequently searched in scientific databases, reflecting its relevance in modern chemistry. Researchers often explore its synthetic routes, physicochemical properties, and potential as a building block for drug discovery. With the growing demand for fluorinated compounds in medicinal chemistry—driven by their enhanced metabolic stability and lipophilicity—Methyl 2-cyano-5-difluoromethyl-3-(trifluoromethoxy)benzoate has become a focal point for innovation.

One of the trending topics associated with this compound is its role in green chemistry and sustainable synthesis. As industries shift toward eco-friendly practices, questions arise about optimizing its production to minimize waste and energy consumption. Searches like "fluorinated benzoate derivatives applications" or "CAS 1807262-12-9 synthesis optimization" highlight user interest in both its utility and environmental impact.

From a technical perspective, the compound's solubility, stability under various conditions, and reactivity are critical parameters for researchers. Analytical techniques such as HPLC, NMR, and mass spectrometry are commonly employed to characterize its purity and structure. These details are vital for ensuring reproducibility in experiments, a concern frequently voiced in academic and industrial forums.

Another area of interest is the compound's potential in crop protection. Fluorinated agrochemicals are known for their efficacy, and derivatives like Methyl 2-cyano-5-difluoromethyl-3-(trifluoromethoxy)benzoate are being evaluated for their pesticidal or herbicidal properties. Queries such as "fluorinated benzoates in agriculture" or "CAS 1807262-12-9 mode of action" underscore this application's relevance.

In summary, Methyl 2-cyano-5-difluoromethyl-3-(trifluoromethoxy)benzoate (CAS No. 1807262-12-9) exemplifies the intersection of advanced organic chemistry and practical innovation. Its multifaceted uses—from drug development to sustainable agriculture—make it a compound worth watching in the evolving landscape of chemical research.